Cas no 15568-03-3 (4H-1,3-Benzothiazin-4-one,2,3-dihydro-2-imino-3-(1-methylethyl)-)

• Product name: 4H-1,3-Benzothiazin-4-one,2,3-dihydro-2-imino-3-(1-methylethyl)-
• CAS No: 15568-03-3
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 176658
• PubChem ID: 139949

4H-1,3-Benzothiazin-4-one,2,3-dihydro-2-imino-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzothiazin-4-one,2,3-dihydro-2-imino-3-(1-methylethyl)-
• 2-imino-3-propan-2-yl-1,3-benzothiazin-4-one
• Benzothiazin-4-one, (4H)1,3-, 2,3-dihydro-2-imino-3-isopropyl-
• 15568-03-3
• Benzothiazin-4-one,(4H)1,3-, 2,3-dihydro-2-imino-3-isopropyl-
• DTXSID30935270
• 2-Imino-3-(propan-2-yl)-2,3-dihydro-4H-1,3-benzothiazin-4-one

• Inchi： InChI=1S/C11H12N2OS/c1-7(2)13-10(14)8-5-3-4-6-9(8)15-11(13)12/h3-7,12H,1-2H3
• InChI Key： SDKRXRYROLFJPO-UHFFFAOYSA-N
• SMILES： CC(N1C(=N)SC2=CC=CC=C2C1=O)C

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 340.8°Cat760mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.652
• PSA: 44.16